Cas no 948294-30-2 ( )

  structure
  structure
Product Name: 
CAS No:948294-30-2
MF:C11H7Cl2NO2
MW:256.084780931473
CID:875265
PubChem ID:17039953
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 6,7-dichloro-2-methylquinoline-3-carboxylic acid
    • AB52248
    • 948294-30-2
    • DTXSID70589110
    •  
    • Inchi: 1S/C11H7Cl2NO2/c1-5-7(11(15)16)2-6-3-8(12)9(13)4-10(6)14-5/h2-4H,1H3,(H,15,16)
    • InChI Key: BIJQMLJMHGBZAE-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2C(C=1)=CC(C(=O)O)=C(C)N=2)Cl

Computed Properties

  • Exact Mass: 254.9853839g/mol
  • Monoisotopic Mass: 254.9853839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 50.2Ų

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